Cas no 57332-71-5 (methyl 3-hydroxy-2H,3H-imidazo2,1-b1,3thiazole-6-carboxylate)

• Product Name: methyl 3-hydroxy-2H,3H-imidazo2,1-b1,3thiazole-6-carboxylate
• CAS No: 57332-71-5
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 5239857
• Update Time: 2025-06-12

methyl 3-hydroxy-2H,3H-imidazo2,1-b1,3thiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-6-carboxylic acid, 2,3-dihydro-3-hydroxy-, methyl ester
• methyl 3-hydroxy-2H,3H-imidazo2,1-b1,3thiazole-6-carboxylate

• Inchi： 1S/C7H8N2O3S/c1-12-6(11)4-2-9-5(10)3-13-7(9)8-4/h2,5,10H,3H2,1H3
• InChI Key： WJECDQNSVYGLFS-UHFFFAOYSA-N
• SMILES： S1CC(O)N2C=C(C(OC)=O)N=C12

Additional information on methyl 3-hydroxy-2H,3H-imidazo2,1-b1,3thiazole-6-carboxylate

Comprehensive Overview of Methyl 3-hydroxy-2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylate (CAS No. 57332-71-5)

Methyl 3-hydroxy-2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylate (CAS No. 57332-71-5) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazo[2,1-b][1,3]thiazole core, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. The presence of both hydroxy and carboxylate functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like methyl 3-hydroxy-2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylate has surged, driven by advancements in medicinal chemistry and green synthesis. A growing trend in scientific literature focuses on eco-friendly synthesis methods, aligning with global sustainability goals. This compound’s potential as a bioactive scaffold has also sparked interest in computational drug design, where molecular docking studies predict its interactions with target proteins. Such innovations address common search queries like “imidazole derivatives in drug development” or “sustainable synthesis of thiazole compounds,” reflecting the intersection of science and environmental consciousness.

The imidazo[2,1-b][1,3]thiazole moiety is a key feature of this compound, contributing to its stability and binding affinity in biological systems. Studies highlight its role in modulating enzyme activity, particularly in pathways related to oxidative stress and cell signaling. These properties align with trending topics such as “antioxidant therapies” and “small-molecule inhibitors,” which dominate academic and industrial research. Furthermore, the methyl ester group in CAS No. 57332-71-5 offers synthetic flexibility, enabling derivatization for tailored applications—a point frequently raised in forums discussing “customizable pharmaceutical intermediates.”

From an industrial perspective, methyl 3-hydroxy-2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylate is synthesized via multi-step reactions, often involving catalyzed cyclization and esterification. Optimizing these processes to reduce waste and energy consumption resonates with the green chemistry movement, a hot topic in patent filings and R&D reports. Analytical techniques like HPLC and NMR are critical for purity assessment, addressing quality concerns highlighted in searches such as “analytical validation of heterocycles.” This compound’s compatibility with high-throughput screening further underscores its relevance in modern drug discovery pipelines.

In conclusion, CAS No. 57332-71-5 represents a promising candidate for interdisciplinary research, bridging gaps between organic synthesis, pharmacology, and environmental science. Its adaptability to emerging trends—such as AI-driven molecular modeling and circular economy principles—ensures its continued relevance. By addressing frequently searched terms like “applications of imidazo-thiazole derivatives” and “scalable synthesis of bioactive esters,” this overview aims to provide a balanced, SEO-optimized resource for scientists and industry professionals alike.